Cas no 6547-34-8 (7-(Chloromethyl)-4,5,6-trimethoxy-2-benzofuran-1(3H)-one)

• Product Name: 7-(Chloromethyl)-4,5,6-trimethoxy-2-benzofuran-1(3H)-one
• CAS No: 6547-34-8
• MF: C₁₂H₁₃ClO₅
• MW: 272.681623220444
• MDL: MFCD19982286
• CID: 523518
• PubChem ID: 329484
• Update Time: 2025-05-20

7-(Chloromethyl)-4,5,6-trimethoxy-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,7-(chloromethyl)-4,5,6-trimethoxy-
• 7-(chloromethyl)-4,5,6-trimethoxy-3H-2-benzofuran-1-one
• 7-(chloromethyl)-4,5,6-trimethoxy-3-hydroisobenzofuran-1-one
• 7-Chlormethyl-4,5,6-trimethoxy-phthalid
• 7-chloromethyl-4,5,6-trimethoxy-phthalide
• AC1L74US
• NSC312617
• SBB071726
• 7-(Chloromethyl)-4,5,6-trimethoxy-2-benzofuran-1(3H)-one

• MDL： MFCD19982286
• Inchi： 1S/C12H13ClO5/c1-15-9-6(4-13)8-7(5-18-12(8)14)10(16-2)11(9)17-3/h4-5H2,1-3H3
• InChI Key： UNZNABLCQIHCLL-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=C(C2COC(C=21)=O)OC)OC)OC

Computed Properties

• Exact Mass: 272.04519
• Monoisotopic Mass: 272.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.325
• Boiling Point: 343.6°C at 760 mmHg
• Flash Point: 136.6°C
• Refractive Index: 1.547
• PSA: 53.99
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

7-(Chloromethyl)-4,5,6-trimethoxy-2-benzofuran-1(3H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 7-(Chloromethyl)-4,5,6-trimethoxy-2-benzofuran-1(3H)-one

7-(Chloromethyl)-4,5,6-trimethoxy-2-benzofuran-1(3H)-one: A Comprehensive Overview

The compound with CAS No. 6547-34-8, commonly referred to as 7-(Chloromethyl)-4,5,6-trimethoxy-2-benzofuran-1(3H)-one, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of benzofuranones, which are known for their unique structural properties and versatile functionalities. The benzofuranone framework provides a rigid and aromatic system, while the chloromethyl and trimethoxy substituents introduce additional chemical reactivity and biological activity.

Recent studies have highlighted the potential of 7-(Chloromethyl)-4,5,6-trimethoxy-2-benzofuran-1(3H)-one in drug discovery and development. Its structure has been found to exhibit remarkable antitumor activity, particularly in targeting specific signaling pathways involved in cancer progression. Researchers have demonstrated that this compound can inhibit the growth of various cancer cell lines by modulating key enzymes and proteins associated with cell proliferation and apoptosis. These findings underscore its potential as a lead compound for the development of novel anticancer therapies.

In addition to its biological applications, 7-(Chloromethyl)-4,5,6-trimethoxy-2-benzofuran-1(3H)-one has also been explored for its role in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area, porosity, and catalytic activity, making them ideal candidates for applications in gas storage, catalysis, and sensing technologies.

The synthesis of 7-(Chloromethyl)-4,5,6-trimethoxy-2-benzofuran-1(3H)-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzofuranone skeleton through cyclization reactions and the subsequent introduction of functional groups such as the chloromethyl moiety. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are valuable for stereochemical studies and chiral recognition applications.

From an environmental perspective, 7-(Chloromethyl)-4,5,6-trimethoxy-2-benzofuran-1(3H)-one has been studied for its biodegradation potential and ecotoxicological effects. Research indicates that under specific conditions, this compound can undergo enzymatic cleavage by microbial communities, reducing its persistence in aquatic environments. However, further studies are required to fully understand its environmental fate and impact on non-target organisms.

In conclusion, 7-(Chloromethyl)-4,5,6-trimethoxy-2-benzofuran-1(3H)-one is a multifaceted compound with promising applications across diverse disciplines. Its unique chemical structure and functional groups make it a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.